Cas no 1781520-64-6 (1-2-(3,5-difluorophenyl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(3,5-difluorophenyl)ethylcyclopropan-1-amine
• CAS No: 1781520-64-6
• MF: C₁₁H₁₃F₂N
• MW: 197.22442984581
• CID: 6421415
• PubChem ID: 105450561
• Update Time: 2025-09-28

1-2-(3,5-difluorophenyl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(3,5-difluorophenyl)ethylcyclopropan-1-amine
• 1781520-64-6
• EN300-1803774
• 1-[2-(3,5-difluorophenyl)ethyl]cyclopropan-1-amine

• Inchi： 1S/C11H13F2N/c12-9-5-8(6-10(13)7-9)1-2-11(14)3-4-11/h5-7H,1-4,14H2
• InChI Key： CYQUQRUTMIBIEH-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)CCC1(CC1)N)F

Computed Properties

• Exact Mass: 197.10160574g/mol
• Monoisotopic Mass: 197.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-2-(3,5-difluorophenyl)ethylcyclopropan-1-amine

1-2-(3,5-Difluorophenyl)ethylcyclopropan-1-amine: A Comprehensive Overview

The compound with CAS No. 1781520-64-6, commonly referred to as 1-2-(3,5-difluorophenyl)ethylcyclopropan-1-amine, has garnered significant attention in the field of organic chemistry and pharmacology. This molecule is a derivative of cyclopropane, a three-membered ring structure known for its unique chemical properties. The presence of the 3,5-difluorophenyl group introduces additional complexity and functionality to the molecule, making it a subject of interest for researchers exploring its potential applications in drug discovery and material science.

Recent studies have highlighted the importance of cyclopropane derivatives in medicinal chemistry due to their ability to modulate biological targets with high precision. The 1-2-(3,5-difluorophenyl)ethyl substituent in this compound plays a crucial role in determining its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Fluorine atoms are known to enhance lipophilicity and stability, which are critical factors for drug candidates aiming to cross biological membranes effectively.

One of the most promising aspects of 1-2-(3,5-difluorophenyl)ethylcyclopropan-1-amine is its potential as a lead compound in the development of novel therapeutic agents. Researchers have investigated its ability to inhibit specific enzymes and receptors associated with various diseases, including cancer and neurodegenerative disorders. For instance, studies have shown that this compound exhibits selective inhibition of certain kinases, which are key players in cellular signaling pathways linked to disease progression.

The synthesis of 1-2-(3,5-difluorophenyl)ethylcyclopropan-1-amine involves a multi-step process that combines principles from both organic and medicinal chemistry. The use of advanced synthetic techniques, such as Suzuki coupling and Stille coupling reactions, has enabled chemists to construct the complex structure of this compound with high precision. These methods not only ensure the purity and stability of the final product but also pave the way for large-scale production if it proves to be clinically viable.

In terms of structural analysis, the molecule's cyclopropane ring contributes significantly to its rigidity and strain energy. This inherent strain can be harnessed to create molecules with unique binding affinities to target proteins. Additionally, the 3,5-difluorophenyl group introduces electronic effects that can modulate the molecule's interaction with biological systems. Computational studies using molecular docking simulations have provided valuable insights into how this compound interacts with potential therapeutic targets at the molecular level.

Recent advancements in computational chemistry have further enhanced our understanding of 1-2-(3,5-difluorophenyl)ethylcyclopropan-1-amine's properties. Machine learning algorithms are now being employed to predict its pharmacokinetic profiles and toxicity levels without extensive experimental testing. These predictive models are particularly useful in early-stage drug discovery where rapid screening is essential.

Another area of active research revolves around the stereochemistry of this compound. The spatial arrangement of atoms within the cyclopropane ring can significantly influence its biological activity. Chemists are exploring different stereoisomers to identify those with optimal therapeutic potential while minimizing adverse effects. This approach aligns with the broader trend in pharmaceutical research toward personalized medicine and targeted therapies.

Looking ahead, the future of 1-2-(3,5-difluorophenyl)ethylcyclopropan-1-amine lies in its ability to bridge gaps in current therapeutic options. Its unique combination of structural features positions it as a versatile tool for addressing unmet medical needs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from laboratory research to clinical trials.

In conclusion, 1-2-(3,5-difluorophenyl)ethylcyclopropan-1-amine represents a compelling example of how innovative chemical design can lead to groundbreaking discoveries in medicine. As research continues to uncover its full potential, this compound stands at the forefront of efforts to develop next-generation therapeutic agents that are both effective and safe for patients worldwide.